Cas no 67152-20-9 (2,4-difluoro-5-nitro-benzonitrile)

• Product Name: 2,4-difluoro-5-nitro-benzonitrile
• CAS No: 67152-20-9
• MF: C₇H₂F₂N₂O₂
• MW: 184.099788188934
• MDL: MFCD07772030
• CID: 965447
• Update Time: 2025-06-11

2,4-difluoro-5-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-nitrobenzonitrile
• Benzonitrile, 2,4-difluoro-5-nitro-
• 2,4-difluoro-5-nitrobenzenecarbonitrile
• 2,4-Difluoro-5-ntirobenzonitrile
• PubChem4770
• KSC495K4R
• MREZSSGRNNMUKZ-UHFFFAOYSA-N
• SBB064904
• RP24442
• TRA0041912
• LS10267
• CM13054
• AM61608
• TF10108
• AS05839
• SY023675
• AB0026172
• ST2409114
• 2,4-difluoro-5-nitro-benzonitrile

• MDL： MFCD07772030
• Inchi： 1S/C7H2F2N2O2/c8-5-2-6(9)7(11(12)13)1-4(5)3-10/h1-2H
• InChI Key： MREZSSGRNNMUKZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 184.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Topological Polar Surface Area: 69.6

Experimental Properties

• Melting Point: 78-83°C
• Boiling Point: 271.5℃ at 760 mmHg
• PSA: 69.61000
• LogP: 2.26788

2,4-difluoro-5-nitro-benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 2,4-difluoro-5-nitro-benzonitrile

2,4-Difluoro-5-Nitrobenzonitrile: A Comprehensive Overview

2,4-Difluoro-5-nitrobenzonitrile, also known by its CAS number CAS No. 67152-20-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with fluorine and nitro groups at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

The molecular structure of 2,4-difluoro-5-nitrobenzonitrile consists of a benzene ring with three substituents: two fluorine atoms at the 2 and 4 positions, a nitro group at the 5 position, and a cyano group at the para position relative to the nitro group. This arrangement creates a molecule with high reactivity and selectivity, which is advantageous in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and pharmaceutical compounds.

One of the most notable applications of CAS No. 67152-20-9 is in the field of medicinal chemistry. Researchers have explored its role as a building block for designing bioactive molecules with potential therapeutic applications. For instance, studies published in 2023 have demonstrated its ability to serve as a precursor for compounds exhibiting anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in drug discovery efforts.

In addition to its role in pharmaceutical research, 2,4-difluoro-5-nitrobenzonitrile has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, further enhancing its applicability in these areas.

The synthesis of CAS No. 67152-20-9 typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nitration of a fluorinated benzonitrile derivative, followed by further functionalization to achieve the desired substitution pattern. This process highlights the importance of understanding reaction mechanisms and optimizing synthetic pathways to achieve high yields and purity.

From an environmental perspective, researchers have also investigated the degradation pathways of 2,4-difluoro-5-nitrobenzonitrile. Studies indicate that under certain conditions, such as exposure to UV light or enzymatic catalysts, this compound undergoes rapid decomposition into less hazardous byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 67152-20-9, or 2,4-difluoro-5-nitrobenzonitrile, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule in both academic and industrial contexts. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.